Cas no 2034507-75-8 (N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide)

• Product Name: N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide
• CAS No: 2034507-75-8
• MF: C₁₃H₂₀N₄O₃S
• MW: 312.387901306152
• CID: 6276035
• PubChem ID: 119103049
• Update Time: 2025-07-14

N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide
• F6526-0154
• N-(2-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-oxoethyl)-N-methylmethanesulfonamide
• N-[2-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-2-oxoethyl]-N-methylmethanesulfonamide
• N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide
• AKOS026695490
• 2034507-75-8

• Inchi： 1S/C13H20N4O3S/c1-15(21(2,19)20)9-13(18)16-5-6-17-11(8-16)7-12(14-17)10-3-4-10/h7,10H,3-6,8-9H2,1-2H3
• InChI Key： OPYAOUAQNKXFBP-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CC(N1CCN2C(C1)=CC(C1CC1)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 312.12561169g/mol
• Monoisotopic Mass: 312.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.9Ų

Additional information on N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide

Comprehensive Analysis of N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide (CAS No. 2034507-75-8)

In the rapidly evolving field of medicinal chemistry, N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide (CAS No. 2034507-75-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and cyclopropyl substitution, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.

The compound's methanesulfonamide moiety is a key functional group that often appears in pharmacologically active molecules. This structural element is known to improve metabolic stability and binding affinity, making N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide a promising candidate for further investigation. Recent studies have focused on its potential as a kinase inhibitor, with particular attention to its selectivity profile and cellular permeability.

From a synthetic chemistry perspective, the preparation of CAS No. 2034507-75-8 presents interesting challenges and opportunities. The pyrazolo[1,5-a]pyrazine scaffold requires careful optimization of reaction conditions to achieve high yields and purity. Modern synthetic approaches often employ transition metal-catalyzed cross-coupling reactions to construct this heterocyclic system, followed by selective functionalization at the cyclopropyl and methanesulfonamide positions.

In the context of current pharmaceutical research trends, this compound aligns with several important directions. First, there is growing interest in small molecules that can modulate protein-protein interactions, and the pyrazolo[1,5-a]pyrazine core may offer unique advantages in this regard. Second, the need for compounds with improved brain penetration has led to increased scrutiny of molecules containing N-methylmethanesulfonamide groups, as they often demonstrate favorable blood-brain barrier permeability.

Analytical characterization of N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are essential for confirming the compound's structure and assessing its purity, particularly given the complexity introduced by the cyclopropyl substituent and the methanesulfonamide functionality.

The physicochemical properties of CAS No. 2034507-75-8 have been the subject of computational modeling studies. These in silico analyses predict favorable drug-like characteristics, including appropriate lipophilicity and polar surface area. Such predictions are particularly valuable in early-stage drug discovery, where they can guide decisions about which compounds to prioritize for synthesis and biological evaluation.

Recent patent literature reveals growing commercial interest in compounds containing the pyrazolo[1,5-a]pyrazine scaffold, with several pharmaceutical companies filing applications related to this structural class. This trend underscores the potential value of N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide as a lead compound or intermediate in medicinal chemistry programs.

From a safety and toxicology perspective, preliminary data suggest that this compound may have a favorable profile, though comprehensive studies would be needed to fully characterize its pharmacological properties. The presence of the methanesulfonamide group typically confers metabolic stability, while the cyclopropyl substituent may contribute to reduced oxidative metabolism.

In conclusion, N-(2-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-2-oxoethyl)-N-methylmethanesulfonamide (CAS No. 2034507-75-8) represents an intriguing example of modern medicinal chemistry. Its unique combination of structural features positions it as a compound worthy of further investigation across multiple therapeutic areas. As research into pyrazolo[1,5-a]pyrazine-based compounds continues to expand, this particular derivative may offer valuable insights into structure-activity relationships and drug design principles.